Cas no 1040660-73-8 (N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-ethoxy-3,5-dimethylbenzene-1-sulfonamide)

N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-ethoxy-3,5-dimethylbenzene-1-sulfonamide structure
1040660-73-8 structure
Product Name:N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-ethoxy-3,5-dimethylbenzene-1-sulfonamide
CAS No:1040660-73-8
MF:C23H30N2O4S
MW:430.560305118561
CID:6353183
PubChem ID:25852438
Update Time:2024-01-14

N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-ethoxy-3,5-dimethylbenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-ethoxy-3,5-dimethylbenzene-1-sulfonamide
    • 4-ethoxy-3,5-dimethyl-N-(1-pivaloylindolin-6-yl)benzenesulfonamide
    • F5099-0354
    • N-[1-(2,2-dimethylpropanoyl)-2,3-dihydroindol-6-yl]-4-ethoxy-3,5-dimethylbenzenesulfonamide
    • SR-01000920955-1
    • 1040660-73-8
    • AKOS024498315
    • SR-01000920955
    • VU0635750-1
    • Inchi: 1S/C23H30N2O4S/c1-7-29-21-15(2)12-19(13-16(21)3)30(27,28)24-18-9-8-17-10-11-25(20(17)14-18)22(26)23(4,5)6/h8-9,12-14,24H,7,10-11H2,1-6H3
    • InChI Key: HULPFGOLQATJNK-UHFFFAOYSA-N
    • SMILES: S(C1C=C(C)C(=C(C)C=1)OCC)(NC1C=CC2=C(C=1)N(C(C(C)(C)C)=O)CC2)(=O)=O

Computed Properties

  • Exact Mass: 430.19262862g/mol
  • Monoisotopic Mass: 430.19262862g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 6
  • Complexity: 700
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.3
  • Topological Polar Surface Area: 84.1Ų

N-[1-(2,2-dimethylpropanoyl)-2,3-dihydro-1H-indol-6-yl]-4-ethoxy-3,5-dimethylbenzene-1-sulfonamide Pricemore >>

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